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Compound of Interest

Compound Name: Phenyl Bromoacetate

Cat. No.: B105193 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Phenyl bromoacetate (CAS No. 620-72-4) is an organic compound with the chemical formula

C₈H₇BrO₂.[1][2] It is the phenyl ester of bromoacetic acid and presents as a colorless to slightly

yellow transparent liquid or a light yellow crystalline solid.[3] This document provides an in-

depth overview of the physical properties of phenyl bromoacetate, detailed experimental

protocols for their determination, and a summary of its synthesis. This guide is intended to be a

valuable resource for professionals in research and development, particularly in the fields of

organic chemistry and drug development, where phenyl bromoacetate serves as a key

intermediate.[3][4]

Core Physical Properties
The physical characteristics of phenyl bromoacetate are critical for its handling, application in

synthesis, and purification processes. A compilation of its key physical properties is presented

below.
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Property Value Source(s)

Molecular Formula C₈H₇BrO₂ [1][2]

Molecular Weight 215.04 g/mol [5][6]

Appearance

Colorless to slightly yellow

transparent liquid or light

yellow crystalline solid

[3]

Melting Point 31-33 °C [1][2][5]

Boiling Point 134 °C at 15 mmHg [1][2][5]

Density 1.508 g/mL at 25 °C [1][2][5]

Solubility
Soluble in ethanol and ether;

insoluble in water.
[2][3]

Flash Point >230 °F (>110 °C) [2]

Refractive Index 1.559 [3]

Purity (Assay)
≥98.0% (by Gas

Chromatography)
[3][5]

Experimental Protocols
The following sections detail generalized experimental methodologies for the determination of

the key physical properties of phenyl bromoacetate. These protocols are based on standard

laboratory practices for organic compounds.

Determination of Melting Point
The melting point of phenyl bromoacetate can be determined using a capillary melting point

apparatus.

Methodology:

A small, dry sample of phenyl bromoacetate is finely powdered and packed into a capillary

tube to a height of 2-3 mm.
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The capillary tube is placed in the heating block of the melting point apparatus.

The sample is heated at a steady rate of 1-2 °C per minute.

The temperature at which the first drop of liquid appears is recorded as the beginning of the

melting range.

The temperature at which the entire solid has melted into a clear liquid is recorded as the

end of the melting range.

For a pure substance, the melting range should be narrow, typically within 1-2 °C.

Determination of Boiling Point
The boiling point of phenyl bromoacetate is determined at reduced pressure to prevent

decomposition. A standard method for this is distillation.

Methodology:

A sample of phenyl bromoacetate is placed in a round-bottom flask suitable for distillation.

A distillation apparatus is assembled, including a condenser and a collection flask. A vacuum

pump is connected to the apparatus to reduce the pressure.

The flask is heated gently in a heating mantle.

The temperature is monitored with a thermometer placed at the vapor outlet.

The pressure of the system is carefully controlled and monitored with a manometer.

The temperature at which the liquid boils and a steady stream of distillate is collected is

recorded as the boiling point at that specific pressure.

Determination of Density
The density of liquid phenyl bromoacetate can be determined using a pycnometer or a

density meter.

Methodology (using a pycnometer):
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A clean, dry pycnometer of a known volume is weighed accurately.

The pycnometer is filled with phenyl bromoacetate, ensuring no air bubbles are trapped.

The temperature of the sample is maintained at 25 °C.

The filled pycnometer is weighed again.

The mass of the phenyl bromoacetate is calculated by subtracting the mass of the empty

pycnometer from the mass of the filled pycnometer.

The density is calculated by dividing the mass of the sample by the known volume of the

pycnometer.

Determination of Solubility
A qualitative and semi-quantitative determination of solubility can be performed through simple

mixing experiments.

Methodology:

A small, measured amount of phenyl bromoacetate (e.g., 100 mg) is added to a test tube.

A measured volume of the solvent to be tested (e.g., 1 mL of water, ethanol, or ether) is

added to the test tube.

The mixture is agitated vigorously (e.g., using a vortex mixer) for a set period.

The mixture is allowed to stand and is observed for the presence of any undissolved solid.

If the solid dissolves completely, the substance is considered soluble in that solvent at that

concentration. If not, it is considered insoluble or sparingly soluble.

This process can be repeated with varying amounts of solute and solvent to estimate the

solubility range.

Synthesis of Phenyl Bromoacetate
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Phenyl bromoacetate is typically synthesized by the reaction of phenol with bromoacetyl

bromide.[3] The following diagram illustrates the general workflow for this synthesis.

Reactants:
Phenol

Bromoacetyl Bromide

Reaction Vessel
(e.g., Round-bottom flask)

Addition

Reaction Conditions:
- Controlled Temperature (e.g., 0°C to RT)

- Inert Atmosphere (optional)

Aqueous Workup:
- Quenching
- Extraction

Reaction Mixture

Solvent
(e.g., Dichloromethane)

Addition

Drying of Organic Layer
(e.g., with Na2SO4)

Purification:
- Filtration

- Evaporation of Solvent
- Distillation or Crystallization

Final Product:
Phenyl Bromoacetate
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Click to download full resolution via product page

Caption: General workflow for the synthesis of Phenyl Bromoacetate.

Conclusion
This technical guide provides a detailed overview of the core physical properties of phenyl
bromoacetate, offering valuable data for researchers and professionals in drug development.

The included generalized experimental protocols serve as a practical guide for the

determination of these properties in a laboratory setting. The synthesis workflow diagram

provides a clear visual representation of the production process for this important chemical

intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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